Cas no 1353965-58-8 (N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine
• CAS No: 1353965-58-8
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 2162964
• Update Time: 2025-05-20

N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-cyclopropyl-n*1*-(4-nitro-benzyl)-ethane-1,2-diamine
• N1-Cyclopropyl-N1-(4-nitrobenzyl)ethane-1,2-diamine
• AM93470
• N-Cyclopropyl-N-(4-nitrobenzyl)-1,2-ethanediamine
• N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C12H17N3O2/c13-7-8-14(11-5-6-11)9-10-1-3-12(4-2-10)15(16)17/h1-4,11H,5-9,13H2
• InChI Key： PWCIOPHZCOOTKA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CN(CCN)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 255
• Topological Polar Surface Area: 75.1

Additional information on N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine

N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine: A Comprehensive Overview

The compound with CAS No. 1353965-58-8, known as N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. In this article, we will delve into its chemical properties, synthesis methods, and the latest research findings that highlight its significance in contemporary scientific exploration.

N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine is characterized by its complex molecular structure, which includes a cyclopropyl group, a nitrobenzyl moiety, and a diamine functional group. The presence of these functional groups endows the compound with versatile reactivity and potential for bioactivity. Recent studies have focused on its role as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. Researchers have demonstrated that this compound can serve as a key intermediate in the construction of macrocyclic compounds with potential therapeutic applications.

The synthesis of N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine involves a multi-step process that typically begins with the preparation of the cyclopropyl diamine derivative. This is followed by a coupling reaction with the 4-nitrobenzyl group under controlled conditions to achieve the desired product. The optimization of reaction conditions has been a focal point of recent investigations, with researchers exploring various catalysts and solvents to enhance yield and purity. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

In terms of applications, N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine has shown promise in several areas. In pharmacology, it has been utilized as a building block for constructing bioactive molecules with specific targeting capabilities. For instance, studies have highlighted its potential as an intermediate in the synthesis of peptidomimetics and enzyme inhibitors. Additionally, its ability to form stable complexes with metal ions has made it an attractive candidate for use in catalysis and materials science.

Recent research has also explored the use of this compound in the development of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The diamine functionality provides multiple binding sites for metal ions, enabling the formation of intricate architectures with potential applications in gas storage, sensing, and catalysis. Furthermore, its nitrobenzyl group contributes to electronic properties that can be tailored for specific functions within these materials.

From an environmental perspective, N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have reported on green chemistry approaches that minimize waste generation and reduce energy consumption during its production. These findings underscore the importance of sustainable practices in modern chemical synthesis.

In conclusion, N*1*-Cyclopropyl-N*1*-(4-nitro-benzyl)-ethane-1,2-diamine (CAS No. 1353965-58-8) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials science. As advancements in synthetic methodologies and application studies progress further, this compound is poised to play an increasingly significant role in addressing some of the most pressing challenges in contemporary science.